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Compound of Interest

Compound Name:
2-(Methoxymethoxy)phenylboronic

acid

Cat. No.: B043532 Get Quote

An In-depth Technical Guide to 2-(Methoxymethoxy)phenylboronic acid

This technical guide provides a comprehensive overview of 2-
(Methoxymethoxy)phenylboronic acid, a versatile organoboron compound. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis. This document details the compound's physicochemical properties, provides a

detailed synthesis protocol, and illustrates key chemical processes and applications through

structured diagrams.

Physicochemical and Safety Data
Quantitative data for 2-(Methoxymethoxy)phenylboronic acid are summarized below,

providing key identifiers and properties for easy reference.
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Property Value Reference

Molecular Weight 181.98 g/mol

Empirical Formula C₈H₁₁BO₄

CAS Number 115377-93-0 [1]

Appearance White to off-white solid/powder [2]

Density 1.19 g/cm³ [1]

SMILES String OB(O)C1=CC=CC=C1OCOC

InChI Key
SPJBOWONADYEPF-

UHFFFAOYSA-N

Storage Temperature
2-8°C under an inert gas

(Nitrogen or Argon)
[1]

Hazard Class Acute Toxicity 3 (Oral)

Signal Word Danger

Hazard Statements H301 (Toxic if swallowed)

Experimental Protocols
Arylboronic acids are fundamental reagents in modern organic synthesis, primarily utilized in

palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura reaction.[3] The

methoxymethyl (MOM) ether group in 2-(Methoxymethoxy)phenylboronic acid serves as a

protecting group for the phenolic hydroxyl, which can be valuable in multi-step syntheses.

Synthesis of 2-(Methoxymethoxy)phenylboronic acid
The following protocol describes the synthesis of 2-(Methoxymethoxy)phenylboronic acid
from 1-bromo-2-(methoxymethoxy)benzene.[2]

Materials:

1-bromo-2-(methoxymethoxy)benzene (Starting Material S1)
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tert-butyllithium (1.52 M in pentane)

Trimethyl borate

Tetrahydrofuran (THF)

Pentane

Saturated aqueous Ammonium Chloride (NH₄Cl)

Acetic acid

Dichloromethane (DCM)

Water

Brine

Sodium sulfate (Na₂SO₄)

Hexane

Argon gas supply

Standard glassware for anhydrous reactions

Procedure:

Lithiation: Under an argon atmosphere, dissolve 1-bromo-2-(methoxymethoxy)benzene (2.38

g, 11.0 mmol) in THF (30 mL) in a flask and cool the solution to -78 °C.

Add a pentane solution of tert-butyllithium (1.52 M, 14.4 mL, 21.9 mmol) dropwise to the

cooled solution.

Stir the mixture for 1 hour at -78 °C.[2]

Borylation: To the same mixture, add trimethyl borate (1.84 mL, 16.5 mmol) as a neat liquid.

Continue stirring for 1 hour at -78 °C.[2]
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Allow the reaction mixture to warm to room temperature and stir for an additional hour.

Work-up and Purification: Quench the reaction by adding saturated aqueous NH₄Cl and then

concentrate the mixture.

Adjust the pH of the aqueous residue to 3 using acetic acid.

Extract the product with dichloromethane.

Wash the organic extract successively with water and brine.

Dry the organic layer over Na₂SO₄ and evaporate the solvent.

Wash the resulting residue with hexane and dry it under reduced pressure to yield 2-
(Methoxymethoxy)phenylboronic acid as a colorless powder (1.41 g, 71% yield).[2]

1-bromo-2-(methoxymethoxy)benzene
in THF

Lithiation
-78 °C, 1 hr

tert-butyllithium
in pentane

Trimethyl borate

Borylation
-78 °C to RT, 2 hrs

Aryl Lithium Intermediate

Aqueous Work-up
& Extraction

Boronate Ester 2-(Methoxymethoxy)phenylboronic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(Methoxymethoxy)phenylboronic acid.

Core Applications and Mechanisms
Phenylboronic acids are cornerstone reagents in chemical synthesis and have found increasing

use in drug delivery and sensor technology.[4][5][6]

Suzuki-Miyaura Cross-Coupling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b043532?utm_src=pdf-body
https://www.benchchem.com/product/b043532?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/2-methoxymethoxy-phenylboronic-acid.htm
https://www.benchchem.com/product/b043532?utm_src=pdf-body-img
https://www.benchchem.com/product/b043532?utm_src=pdf-body
https://www.mdpi.com/2073-4360/9/6/202
https://pubmed.ncbi.nlm.nih.gov/30295184/
https://www.semanticscholar.org/paper/Phenylboronic-acid-polymers-for-biomedical-Ryu-Lee/f571eab8b7fbca4aa904760a8c8b04d099762f86
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of arylboronic acids is the Suzuki-Miyaura cross-coupling reaction, a

Nobel Prize-winning method for forming carbon-carbon bonds.[3] This reaction couples a

boronic acid with an organohalide using a palladium(0) catalyst and a base. It is a powerful tool

for synthesizing complex molecules, including many pharmaceuticals.

Generalized Suzuki-Miyaura Coupling Pathway

Catalytic Cycle

Pd(0)L₂

Ar-Pd(II)-X(L₂)

Oxidative
Addition

Ar-Pd(II)-Ar'(L₂)

Transmetalation

Reductive
Elimination

Ar-Ar'
(Coupled Product)

Ar'-B(OH)₂
(Boronic Acid)

Ar-X
(Organohalide)

Base (e.g., K₂CO₃)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Stimuli-Responsive Systems for Drug Delivery
Phenylboronic acid (PBA) moieties can form reversible covalent bonds (boronate esters) with

1,2- or 1,3-diols.[7][8] This interaction is sensitive to pH and the presence of competing diols
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like glucose. This property is exploited in designing "smart" drug delivery systems.[4][9] For

example, a nanoparticle carrier functionalized with PBA can release a drug cargo in response

to the high glucose levels found in diabetic patients or the acidic microenvironment of tumors.

[4][9]

PBA-Functionalized Nanocarrier

Drug-Loaded Carrier
(Stable State)

Carrier Releases Drug
(Unstable State)
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Caption: Logic of stimuli-responsive drug release from a PBA carrier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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